Cas no 81427-30-7 (1,2-Cyclohexanedioctanoic acid, 4-hexyl-3-octyl-)

• Product name: 1,2-Cyclohexanedioctanoic acid, 4-hexyl-3-octyl-
• CAS No: 81427-30-7
• MF: C₃₆H₆₈O₄
• MW: 564.92272
• CID: 1803722
• PubChem ID: 20626773

1,2-Cyclohexanedioctanoic acid, 4-hexyl-3-octyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclohexanedioctanoic acid, 4-hexyl-3-octyl-
• 8-[2-(7-carboxyheptyl)-4-hexyl-3-octylcyclohexyl]octanoic acid
• 8,8'-(4-Hexyl-3-octylcyclohexane-1,2-diyl)dioctanoic acid
• SCHEMBL13253547
• DTXSID80609171
• 81427-30-7

• Inchi： InChI=1S/C36H68O4/c1-3-5-7-9-13-19-25-33-31(23-17-8-6-4-2)29-30-32(24-18-12-10-15-21-27-35(37)38)34(33)26-20-14-11-16-22-28-36(39)40/h31-34H,3-30H2,1-2H3,(H,37,38)(H,39,40)
• InChI Key： VUQPTDIERSIUAQ-UHFFFAOYSA-N
• SMILES： CCCCCCCCC1C(CCC(C1CCCCCCCC(=O)O)CCCCCCCC(=O)O)CCCCCC

Computed Properties

• Exact Mass: 564.51176065g/mol
• Monoisotopic Mass: 564.51176065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 40
• Rotatable Bond Count: 28
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.8
• Topological Polar Surface Area: 74.6Ų